N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H14BrN3O2
• Molecular Weight: 336.18 g/mol
• IUPAC Name: N-(4-acetylphenyl)-4-bromo-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H14BrN3O2/c1-3-18-8-12(15)13(17-18)14(20)16-11-6-4-10(5-7-11)9(2)19/h4-8H,3H2,1-2H3,(H,16,20)
• InChI Key: JWOGFLCLFZLPJD-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC=C(C=C2)C(=O)C)Br

Description

N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide, also known as ABPC, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ABPC is a pyrazole-based compound that exhibits a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cancer cell growth and proliferation. N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. By inhibiting these enzymes, N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide may prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer effects, N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been shown to exhibit a range of biochemical and physiological effects. Studies have shown that N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide can inhibit the production of inflammatory cytokines, which are molecules that play a role in the immune response. N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has also been shown to exhibit antioxidant activity, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide is its relatively simple synthesis method, which makes it a viable option for large-scale production. Additionally, N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide exhibits a range of biochemical and physiological effects, making it a versatile compound for scientific research. However, one limitation of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide. One area of interest is its potential as an anti-cancer agent, with researchers investigating its efficacy in preclinical and clinical trials. Additionally, researchers are exploring the potential of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide as a treatment for other diseases, such as inflammatory disorders and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide involves the reaction of 4-bromo-1-ethyl-1H-pyrazole-3-carboxylic acid with acetic anhydride in the presence of a catalyst. The resulting compound is then treated with 4-acetylphenylhydrazine to yield N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide. The synthesis of N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been optimized to improve its yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. One area of interest is its potential as an anti-cancer agent. Studies have shown that N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide exhibits cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancer cells. N-(4-acetylphenyl)-4-bromo-1-ethyl-1H-pyrazole-3-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.